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Compound of Interest

Compound Name: NCT-58

Cat. No.: B10830137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NCT-58 is a potent and specific small molecule inhibitor of the C-terminal domain of Heat

Shock Protein 90 (HSP90).[1][2][3][4][5] Unlike N-terminal HSP90 inhibitors, NCT-58 does not

induce the heat shock response (HSR), a cellular stress response that can lead to therapeutic

resistance.[3][4][5] NCT-58 exerts its anti-tumor activity through the simultaneous

downregulation of members of the HER (human epidermal growth factor receptor) family and

the inhibition of Akt phosphorylation.[1][4] This targeted mechanism of action makes NCT-58 a

valuable tool for cancer research, particularly in the context of trastuzumab-resistant HER2-

positive breast cancer.[1][3][4][5]

These application notes provide a detailed protocol for the preparation of a stock solution of

NCT-58 using dimethyl sulfoxide (DMSO) as a solvent, along with relevant technical data and

guidelines for its use in cell-based assays.

Technical Data
A summary of the key quantitative data for NCT-58 is presented in the table below for easy

reference.
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Property Value Reference(s)

Molecular Formula C₂₇H₃₄N₂O₅ [1][5]

Molecular Weight 466.57 g/mol [2]

CAS Number 2411429-33-7 [1][2][4][5]

Purity ≥98% [1]

Appearance Solid [1][2]

Solubility in DMSO 50 mg/mL or 10 mM [2][3]

Storage of Solid
-20°C for 3 years; 4°C for 2

years
[2]

Storage of Stock Solution
-80°C for up to 6 months;

-20°C for up to 1 month
[2]

Mechanism of Action: NCT-58 Signaling Pathway
NCT-58 targets the C-terminal domain of HSP90, a molecular chaperone crucial for the stability

and function of numerous client proteins, including many involved in oncogenic signaling

pathways. By inhibiting HSP90, NCT-58 leads to the degradation of these client proteins,

thereby disrupting cancer cell growth and survival. A key pathway affected by NCT-58 is the

HER2 signaling cascade.
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NCT-58 Mechanism of Action
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NCT-58 inhibits HSP90, leading to HER2 and Akt degradation.

Experimental Protocols
Preparation of a 10 mM NCT-58 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of NCT-58 in DMSO. This

concentration is a common starting point for subsequent dilutions for in vitro experiments.

Materials:

NCT-58 solid (powder)
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Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Calculate the required mass of NCT-58:

To prepare 1 mL of a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 466.57 g/mol x 1000 mg/g = 4.67 mg

Accurately weigh approximately 4.67 mg of NCT-58 powder using an analytical balance.

Dissolving NCT-58 in DMSO:

Transfer the weighed NCT-58 powder into a sterile microcentrifuge tube or vial.

Add 1 mL of anhydrous DMSO to the tube containing the NCT-58 powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes to ensure complete dissolution.

Visually inspect the solution to ensure no solid particles remain. Gentle warming in a 37°C

water bath can be used to aid dissolution if necessary.

Aliquoting and Storage:

Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 10-50 µL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles

which can degrade the compound.
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Clearly label each aliquot with the compound name (NCT-58), concentration (10 mM),

solvent (DMSO), and date of preparation.

For long-term storage (up to 6 months), store the aliquots at -80°C.[2] For short-term

storage (up to 1 month), -20°C is sufficient.[2]

Workflow for Cell-Based Assays Using NCT-58 Stock
Solution
The following diagram illustrates a general workflow for utilizing the prepared NCT-58 stock

solution in a typical cell-based experiment, such as a cell viability assay.
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Experimental Workflow for NCT-58 Cell-Based Assays
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Workflow from stock preparation to cell-based assay.
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Important Considerations for Cell-Based Assays:

Final DMSO Concentration: When preparing working solutions by diluting the DMSO stock in

cell culture medium, ensure the final concentration of DMSO is kept low, typically below

0.5%, to avoid solvent-induced cytotoxicity.[6]

Vehicle Control: Always include a vehicle control in your experiments. This consists of

treating a set of cells with the same final concentration of DMSO as used in the highest

concentration of NCT-58, but without the compound itself. This allows for the differentiation

of the effects of the compound from those of the solvent.

Stepwise Dilution: To avoid precipitation of the compound, it is recommended to perform

serial dilutions in the cell culture medium.

Conclusion
NCT-58 is a promising C-terminal HSP90 inhibitor with significant potential in cancer research.

Proper preparation and handling of the stock solution are critical for obtaining reliable and

reproducible experimental results. The protocols and data provided in these application notes

offer a comprehensive guide for researchers utilizing NCT-58 in their studies. Always refer to

the specific product datasheet for any lot-specific information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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